Cas no 99-68-3 (Carboxymethylmercaptosuccinic acid)

• Product Name: Carboxymethylmercaptosuccinic acid
• CAS No: 99-68-3
• MF: C₆H₈O₆S
• MW: 208.189121246338
• MDL: MFCD00002720
• CID: 808575
• PubChem ID: 97922
• Update Time: 2025-10-29

Carboxymethylmercaptosuccinic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-[(carboxymethyl)thio]-
• 2-(carboxymethylsulfanyl)butanedioic acid
• CARBOXYMETHYLMERCAPTOSUCCINIC ACID
• (+-)-2-(carboxymethylthio)succinic acid
• [(Carboxymethyl)thio]succinic acid
• 2-[(carboxymethyl)sulfanyl]butanedioic acid
• 2-[(carboxymethyl)sulfanyl]succinic acid
• Butanedioic acid,((carboxymethyl)thio)
• Carboxymethylmercapto-bernsteinsaeure
• carboxymethylsulfanyl-succinic acid
• 2-((Carboxymethyl)thio)succinic acid
• Butanedioic acid, [(carboxymethyl)thio]-
• (Carboxymethylthio)succinic acid
• 2-(carboxymethylthio)succinic acid
• ((Carboxymethyl)thio)succinic acid
• Butanedioic acid, ((carboxymethyl)thio)-
• Butanedioic acid, 2-((carboxymethyl)thio)-
• Butanedioic acid, 2-[(carboxymethyl)thio]-
• 2-(carboxymethylsulfanyl)buta
• AKOS024333092
• Succinic acid, [(carboxymethyl)thio]-
• JPHVSDWIWBDHOC-UHFFFAOYSA-N
• MFCD00002720
• Succinic acid, ((carboxymethyl)thio)-
• NSC 59711
• SY317426
• NS00041159
• Carboxymethylthiosuccinic acid
• SCHEMBL503361
• 99-68-3
• CARBOXYMETHYLMERCAPTOSUCCINICACID
• DTXSID50883289
• NSC59711
• NSC-59711
• AS-62543
• EINECS 202-778-9
• CS-0187770
• 2-((Carboxymethyl)thio)succinicacid
• FT-0704284
• 2-[(Carboxymethyl)thio]succinic Acid
• carboxymethylmercapto succinic acid
• A11038
• Carboxymethylmercaptosuccinic acid

• MDL： MFCD00002720
• Inchi： 1S/C6H8O6S/c7-4(8)1-3(6(11)12)13-2-5(9)10/h3H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： JPHVSDWIWBDHOC-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 208.00400
• Monoisotopic Mass: 208.004159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 137

Experimental Properties

• Density: 1.654
• Melting Point: 138-141℃
• Boiling Point: 411.1°Cat760mmHg
• Flash Point: 202.4°C
• Refractive Index: 1.59
• PSA: 137.20000
• LogP: -0.26790

Carboxymethylmercaptosuccinic acid Security Information

• TSCA：Yes

Additional information on Carboxymethylmercaptosuccinic acid

Comprehensive Guide to Carboxymethylmercaptosuccinic Acid (CAS No. 99-68-3): Properties, Applications, and Industry Insights

Carboxymethylmercaptosuccinic acid (CAS No. 99-68-3), often abbreviated as CMTS, is a specialized organic compound gaining attention in industrial and research applications due to its unique chemical properties. This sulfur-containing derivative of succinic acid features both carboxymethyl and mercapto functional groups, making it a versatile intermediate in synthetic chemistry. Its molecular structure (C₆H₈O₆S) enables chelation, stabilization, and catalytic roles, aligning with modern demands for green chemistry and sustainable materials.

Recent studies highlight CMTS as a potential candidate for biodegradable chelating agents, addressing environmental concerns tied to traditional EDTA alternatives. Researchers are exploring its efficacy in water treatment systems, where it binds heavy metals without persistent ecological toxicity. Additionally, its thiol group reactivity makes it valuable in polymer modification and crosslinking reactions, particularly in adhesives and coatings industries seeking low-VOC formulations.

In pharmaceuticals, carboxymethylmercaptosuccinic acid derivatives are investigated for drug delivery systems. Its ability to form stable complexes with metal ions (e.g., iron, copper) supports applications in nutraceutical stabilization and antioxidant synergism. A 2023 Journal of Medicinal Chemistry study noted its role in enhancing the bioavailability of certain therapeutic agents, sparking interest among formulation scientists.

From a commercial perspective, suppliers of CAS 99-68-3 emphasize its high purity grades (≥98%) for laboratory use, with pricing trends reflecting growing demand in Asia-Pacific markets. Analytical techniques like HPLC and FTIR spectroscopy are critical for quality verification, as impurities may affect performance in sensitive applications such as electronic chemicals or cosmetic preservatives.

Environmental and regulatory aspects of CMTS are frequently queried in scientific databases. While not classified as hazardous under GHS, proper handling guidelines recommend PPE due to potential skin/eye irritation. Its biodegradation pathway is currently under EPA review, with preliminary data suggesting faster breakdown compared to nitrilotriacetic acid (NTA).

Innovation trends link carboxymethylmercaptosuccinic acid to circular economy initiatives. For instance, its use in metal recovery from industrial wastewater aligns with zero-waste goals. Patent filings (e.g., WO2022155567A1) describe novel CMTS-based adsorbents for lithium-ion battery recycling, tapping into the booming EV battery market.

For researchers sourcing 99-68-3, key considerations include solubility profiles (water > ethanol > acetone) and pH stability (optimal range 4-8). Storage recommendations advise airtight containers at ambient temperature to prevent thiol oxidation. Technical bulletins often compare its performance against thioglycolic acid and dimercaptosuccinic acid in specific applications.

The compound's spectral data (NMR, MS) is extensively documented in Reaxys and SciFinder, supporting structural verification. Computational chemistry models predict its binding affinity for transition metals, aiding in catalyst design for organic synthesis. These features position CMTS as a promising tool for click chemistry and bioconjugation techniques.

Market analysts project steady growth for carboxymethylmercaptosuccinic acid at 5.2% CAGR (2024-2030), driven by bio-based chemical adoption. North American manufacturers are investing in continuous flow synthesis methods to improve yield and reduce carbon footprint, responding to ESG investor criteria.

Educational resources increasingly include CAS 99-68-3 in organosulfur chemistry curricula, highlighting its mechanism in radical scavenging and redox reactions. Open-access publications on PubMed Central provide protocols for its incorporation into hydrogel matrices, relevant to tissue engineering research.

Quality standards for CMTS vary by application: cosmetic-grade requires absence of heavy metals (ICP-MS tested), while industrial-grade focuses on consistent titration purity. Third-party certifications like ISO 9001 and REACH compliance are becoming key purchase drivers for bulk buyers.

Emerging applications include agricultural adjuvants, where carboxymethylmercaptosuccinic acid enhances nutrient uptake in chelated fertilizers. Field trials demonstrate improved iron assimilation in alkaline soils, offering solutions for sustainable farming challenges. This aligns with FAO's push for climate-smart agriculture inputs.

Technical forums frequently discuss CMTS derivatization strategies, particularly esterification routes to modify lipophilicity for specific formulations. Recent patent landscapes show activity in personal care (anti-aging serums) and food packaging (oxygen scavengers), indicating cross-industry potential.

For analytical chemists, 99-68-3 presents challenges in chromatographic separation due to its polar nature. Advanced techniques like HILIC (Hydrophilic Interaction Chromatography) provide better resolution than traditional reverse-phase HPLC, as noted in Analytical Methods (2023).

The compound's toxicological profile remains an active research area. While acute toxicity studies show low oral LD₅₀ values (>2000 mg/kg in rodents), chronic exposure data is limited. This knowledge gap drives demand for extended safety studies, particularly for consumer product applications.

In conclusion, carboxymethylmercaptosuccinic acid (CAS 99-68-3) represents a multifaceted chemical bridging sustainability and performance across industries. Its evolving applications—from environmental remediation to advanced materials—underscore the importance of continued research into this adaptable organosulfur compound.